Cas no 117258-29-4 (3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(2-thienyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(2-thienyl)-
• CAS No: 117258-29-4
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 179683
• PubChem ID: 3088280
• Update Time: 2025-06-09

3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(2-thienyl)-
• 4-methyl-3-thiophen-2-yl-1H-1,2,4-triazol-5-one
• 4H-1,2,4-triazol-3-ol, 4-methyl-5-(2-thienyl)-
• 4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ol
• SCHEMBL9121239
• CHEMBL96557
• DTXSID20151745
• EN300-6739863
• 5-(2-Thienyl)-2,4-dihydro-4-methyl-3H-1,2,4-triazol-3-one
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-methyl-5-(2-thienyl)-
• 2,4-Dihydro-4-methyl-5-(2-thienyl)-3H-1,2,4-triazol-3-one
• RGXRZHGPTUWEOH-UHFFFAOYSA-N
• BRN 4182361
• 4-methyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 117258-29-4
• 5-(2-thienyl)-2,4-dihydro -4-methyl-3H-1,2,4-triazol-3-one

• Inchi： 1S/C7H7N3OS/c1-10-6(8-9-7(10)11)5-3-2-4-12-5/h2-4H,1H3,(H,9,11)
• InChI Key： RGXRZHGPTUWEOH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NNC(N1C)=O

Computed Properties

• Exact Mass: 181.03111
• Monoisotopic Mass: 181.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.51
• Refractive Index: 1.742
• PSA: 50.94

Additional information on 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(2-thienyl)-

Introduction to 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(2-thienyl)- (CAS No. 117258-29-4)

The compound 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(2-thienyl)-, identified by its CAS number 117258-29-4, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazolone class of molecules, which are known for their broad spectrum of biological interactions and utility in drug design.

Structurally, 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(2-thienyl)- features a fused triazole ring system connected to a thiophene moiety, which introduces a sulfur atom into the molecular framework. This structural motif is particularly interesting because sulfur-containing heterocycles are often associated with enhanced bioactivity and metabolic stability. The presence of the 5-(2-thienyl) substituent not only contributes to the compound's distinct chemical profile but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of triazolone derivatives. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(2-thienyl)- may contribute to its ability to modulate various biological pathways. For instance, the triazolone ring can act as a scaffold for hydrogen bonding interactions with biomolecules, while the thiophene ring can engage in π-stacking or other non-covalent interactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a triazolone core and a thiophene substituent suggests that it may possess dual functionality—interacting with multiple targets or exhibiting synergistic effects when combined with other therapeutic agents. This characteristic is particularly valuable in the development of multifunctional drugs that can address complex diseases more effectively than single-target therapies.

Recent studies have begun to unravel the mechanistic aspects of how triazolone derivatives exert their biological effects. For example, some research indicates that these compounds can inhibit enzymes by binding to their active sites or by modulating protein-protein interactions. The sulfur atom in the thiophene ring may play a crucial role in these interactions by forming stable bonds with metal ions or polar residues in proteins. Additionally, the rigid structure of the triazole ring can provide stability to the molecule during metabolic processes, enhancing its bioavailability.

The synthesis of 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(2-thienyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thiophene ring typically involves cyclization reactions or cross-coupling techniques such as Suzuki or Stille couplings. The synthesis must be meticulously planned to avoid unwanted side products that could interfere with biological testing.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Researchers have explored its activity against various disease models, including those relevant to cancer and inflammatory disorders. The ability of 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-methyl-5-(2-thienyl)- to interact with multiple biological targets makes it an attractive candidate for further development into a novel drug.

The development of new pharmaceuticals relies heavily on innovative chemical scaffolds like 3H-1,2,4-Triazol-3-one, which offer unique structural features that can be tailored for specific biological activities. The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising candidates for further investigation. These methods allow researchers to predict how different modifications might affect the compound's bioactivity and optimize its properties accordingly.

As our understanding of molecular interactions continues to advance，the potential applications of compounds like 3H-1，24-triazolone，24-dihydro，44-methyl55（22-thienyl） are likely to expand。 Future research may focus on elucidating its mechanism of action in greater detail，as well as exploring its efficacy in clinical trials。 The combination of experimental and computational approaches will be essential in translating laboratory findings into viable therapeutic options for patients worldwide。